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Compound of Interest

Compound Name: 2-(Morpholin-2-yl)acetamide

CAS No.: 135072-28-5

Cat. No.: B2839822

Get Quote

Executive Summary & Compound Profile
2-(Morpholin-2-yl)acetamide represents a distinct class of "linear" or "ring-opened" racetam

analogues.[1] Unlike Levetiracetam, which features a pyrrolidone (lactam) ring, this compound

utilizes a morpholine ether-amine ring, potentially altering its lipophilicity and receptor binding

profile (e.g., SV2A vs. Sigma-1).[1]

Chemical Class: Morpholine-substituted Acetamide.[1][2][3]

Primary Indication Targets: Cognitive Enhancement (Nootropic), Epilepsy, or ADHD.[1]

Mechanism of Action (Putative): Modulation of synaptic vesicle protein 2A (SV2A) or

Monoamine reuptake inhibition.[1]

Comparative Benchmarks
To objectively validate performance, this compound must be benchmarked against:

Levetiracetam (LEV): Standard of care for epilepsy; structural acetamide analog.[1]
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Piracetam: Prototype nootropic; baseline for cognitive enhancement.[1]

Viloxazine: Morpholine-based norepinephrine reuptake inhibitor (NRI); benchmark for

PK/bioavailability.[1]

In Vitro Validation: Mechanism & Safety
Before animal models, the compound's affinity and safety must be established.[1]

A. Binding Affinity Screening (The "Target Panel")
Rationale: Determine if the compound mimics the SV2A binding of Levetiracetam or the

monoamine modulation of morpholines.[1]

Protocol: Radioligand binding assay using [³H]-ucb 30889 (SV2A ligand) and [³H]-Nisoxetine

(NET ligand).

Success Metric:

indicates specific activity worth pursuing in vivo.[1]

B. ADME-Tox Profiling
Rationale: The morpholine ring is metabolically stable, but the primary acetamide can be

hydrolyzed.[1]

Metabolic Stability: Incubate with human/rat liver microsomes (HLM/RLM).[1]

Permeability (PAMPA/Caco-2): Essential for CNS drugs.[1]

Benchmark: Levetiracetam has high permeability (

).[1]

Requirement: 2-(Morpholin-2-yl)acetamide must show

to ensure BBB penetration.[1]

In Vivo Validation: Animal Models
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This section details the core validation experiments.

Experiment 1: Pharmacokinetics & BBB Penetration
Objective: Confirm the compound crosses the Blood-Brain Barrier (BBB).[1]

Species: Sprague-Dawley Rats (n=3/timepoint).[1]

Dose: 10 mg/kg (IV) and 30 mg/kg (PO).[1]

Sampling: Plasma and Brain homogenate at 0.5, 1, 4, and 24h.[1]

Analysis: LC-MS/MS quantification.

Data Presentation: Expected PK Parameters

Parameter
2-(Morpholin-2-
yl)acetamide
(Target)

Levetiracetam
(Benchmark)

Viloxazine
(Benchmark)

Tmax (h) 0.5 - 1.0 0.6 1 - 4

Bioavailability (F%) > 60% ~100% ~85%

Brain/Plasma Ratio > 0.3 (Critical) ~1.0 > 1.0

| Half-life (t1/2) | 2 - 4 h | 6 - 8 h | 2 - 5 h |[1]

Experiment 2: Antiepileptic Efficacy (6 Hz Psychomotor
Seizure Model)
Rationale: The 6 Hz model is the "gold standard" for validating acetamide-based

anticonvulsants (like Levetiracetam) regarding drug-resistant seizures.[1]

Protocol:

Pre-treatment: Administer Vehicle, Levetiracetam (300 mg/kg), or Test Compound (100, 300

mg/kg IP) to male CF-1 mice.[1]
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Induction: 1 hour post-dose, apply corneal stimulation (6 Hz, 32 mA, 3s duration).

Scoring: Observe for presence/absence of "stunned" posture or forelimb clonus.[1]

Endpoint: Protection % (Percentage of animals without seizure).
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Caption: Logical flow for validating CNS activity, prioritizing BBB penetration before efficacy

testing.

Experiment 3: Cognitive Enhancement (Novel Object
Recognition - NOR)
Rationale: To validate "nootropic" activity similar to Piracetam.

Protocol:

T0: Habituation to open field.[1]

T1 (Training): Exposure to two identical objects (A + A).[1]

Treatment: Administer Test Compound (IP) immediately post-training.[1]

T2 (Testing): 24h later, exposure to familiar object A and novel object B.

Metric: Discrimination Index (DI) =

.[1]
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Success Criteria: DI significantly > 0 (Chance level).

Comparative Analysis: Product vs. Alternatives
The table below summarizes how 2-(Morpholin-2-yl)acetamide compares to established

alternatives based on structural and functional logic.

Feature
2-(Morpholin-2-
yl)acetamide

Levetiracetam
(Keppra)

Viloxazine

Core Structure
Morpholine

(Ether/Amine)
Pyrrolidone (Lactam)

Morpholine

(Ether/Amine)

Primary Mechanism
Putative: SV2A /

Sigma-1
SV2A Binding NRI (NET inhibitor)

Metabolic Liability
Low (Morpholine is

robust)

Low (Hydrolysis of

amide)

Moderate (CYP

metabolism)

Solubility
High (Polar

acetamide)
High Moderate

Toxicity Risk
Low (No aniline

moiety)

Low (Behavioral

irritability)

Low

(Nausea/Somnolence)

Key Advantage: The morpholine ring offers a different vector for lipophilicity compared to the

pyrrolidone ring of Levetiracetam, potentially allowing for lower dosing or altered distribution in

specific brain regions (e.g., hippocampus).[1]

Mechanistic Pathway (Hypothesis)
The activity of 2-(Morpholin-2-yl)acetamide is hypothesized to follow the SV2A modulation

pathway, critical for neurotransmitter release.[1]
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Caption: Putative mechanism of action involving SV2A interaction, analogous to Levetiracetam.

[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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